Cas no 2080306-24-5 (1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone)

• Product Name: 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone
• CAS No: 2080306-24-5
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD30720894
• CID: 4789091
• Update Time: 2025-07-24

1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• TP 472N
• 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone
• 1-[8-[2-(Cyclopropylmethoxy)phenyl]pyrrolo[1,2-a]pyrimidin-6-yl]-ethanone

• MDL： MFCD30720894
• Inchi： 1S/C19H18N2O2/c1-13(22)17-11-16(19-20-9-4-10-21(17)19)15-5-2-3-6-18(15)23-12-14-7-8-14/h2-6,9-11,14H,7-8,12H2,1H3
• InChI Key： IDQWBZAMTQTECP-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1C1C=C(C(C)=O)N2C=CC=NC2=1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• XLogP3: 4.1
• Topological Polar Surface Area: 43.6

1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone

Recent Advances in the Study of 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone (CAS: 2080306-24-5)

The compound 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone (CAS: 2080306-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone, which contribute to its ability to interact with specific biological targets. The compound's pyrrolo[1,2-a]pyrimidine core, combined with the cyclopropylmethoxy substituent, has been shown to enhance its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with key enzymes and receptors, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating pathways associated with inflammatory and oncogenic processes. Notably, 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone has shown promising activity against a range of cancer cell lines, with particular potency in inhibiting proliferation and inducing apoptosis. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the pharmacokinetic properties of 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

The synthesis of 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone has also been a focus of recent research, with several novel synthetic routes being reported. These methods aim to improve yield, scalability, and purity, addressing some of the limitations observed in earlier approaches. Green chemistry principles have been incorporated into some of these synthetic strategies, reflecting the growing emphasis on sustainable practices in drug discovery.

In conclusion, 1-(8-(2-(Cyclopropylmethoxy)phenyl)pyrrolo[1,2-a]pyrimidin-6-yl)ethanone represents a compelling case study in modern drug discovery, combining innovative chemistry with promising biological activity. While further research is needed to fully realize its therapeutic potential, the current body of work provides a strong foundation for future development. This compound exemplifies the ongoing convergence of chemical biology and medicinal chemistry in addressing unmet medical needs.